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Compound of Interest

Compound Name: Butyl hexanoate

Cat. No.: B146156

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of butyl hexanoate as a
fragrance ingredient in various cosmetic formulations. Detailed protocols for formulation,
stability testing, and sensory analysis are provided to guide researchers and formulators in the
effective and safe use of this fruity ester.

Introduction to Butyl Hexanoate in Cosmetics

Butyl hexanoate (CAS 626-82-4) is an aliphatic ester recognized for its characteristic sweet,
fruity aroma, often described as pineapple-like with nuances of apple and pear.[1][2] Its primary
function in cosmetic formulations is as a fragrance ingredient, enhancing the sensory
experience of a wide range of products.[3][4] Beyond its aromatic properties, as an ester, it can
also contribute to the overall texture and feel of a formulation, acting as a solvent and
influencing consistency.[5] Butyl hexanoate is a colorless liquid that is soluble in organic
solvents and oils, with limited solubility in water, making it suitable for incorporation into the oil
phase of emulsions.[6]

Physicochemical and Safety Data

A summary of the key physicochemical and toxicological properties of butyl hexanoate is
presented below.
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Property Value Reference(s)
Chemical Name Butyl hexanoate [7]
CAS Number 626-82-4 [6]
Molecular Formula C10H2002 [6]
Molecular Weight 172.27 g/mol [6]
Appearance Colorless liquid [6]
Odor Fruity, pineapple, sweet [1107]
Boiling Point 61-62 °C at 3 mmHg [8]
Density 0.866 g/mL at 25 °C [8]
Solubility Solub.le in. organic solvents . 6]
and oils; limited water solubility
Oral LD50 (Rat) > 5000 mg/kg [9]
Dermal LD50 (Rabbit) > 5000 mg/kg [9]
Skin Irritation (Human) Non-.ir.riFating and non- [7]
sensitizing at 1%
Skin Irritation (Rabbit, Draize Mild skin irritation [10]

Test)

(concentration not specified)

JECFA Evaluation

No safety concern at current
levels of intake when used as

a flavoring agent

[7]

Note on Skin Irritation: The mild irritation observed in the rabbit Draize test may be

concentration-dependent.[10] Given the non-irritating and non-sensitizing results in human

studies at a 1% concentration, butyl hexanoate is considered safe for use in cosmetic

formulations at typical concentrations.[7] However, it is always recommended to conduct patch

testing for new formulations.

Applications and Recommended Usage Levels
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Butyl hexanoate is a versatile fragrance ingredient used in a variety of cosmetic products.

Recommended ]
Product Type Function Reference(s)
Usage Level (%)

Skin Creams and

] 0.2-1.0 Fragrance [4][11]
Lotions
Shampoos and Hair
» 0.2-1.0 Fragrance [4][11]
Conditioners
Body Sprays and
Y Spray 0.2-1.0 Fragrance [4]

Deodorants

Can be higher, as part
Perfumes and

of the fragrance Top and middle notes [1]
Colognes

concentrate
Fragrance

Upto 5.0 Fragrance Component  [7]
Concentrates

Experimental Protocols
Formulation Protocol: Oil-in-Water (O/W) Cream

This protocol describes the incorporation of butyl hexanoate into a basic oil-in-water cream
formulation.

Materials:

e QOil Phase:

[¢]

Cetearyl Alcohol (and) Ceteareth-20 (Emulsifying Wax): 5.0%

o

Caprylic/Capric Triglyceride (Emollient): 10.0%

o

Shea Butter (Emollient): 3.0%

[¢]

Butyl Hexanoate: 0.5%
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o Water Phase:

o Deionized Water: g.s. to 100%

o Glycerin (Humectant): 3.0%
e Cool-Down Phase:

o Phenoxyethanol (and) Ethylhexylglycerin (Preservative): 1.0%
Procedure:

o Preparation: In separate beakers, weigh the components of the oil phase and the water
phase.

e Heating: Heat both phases to 75-80°C.[12]

o Emulsification: Slowly add the water phase to the oil phase while homogenizing at high
speed for 3-5 minutes to form a stable emulsion.

o Cooling: Begin cooling the emulsion while stirring gently with a propeller mixer.

» Addition of Butyl Hexanoate: At 40°C, add the butyl hexanoate to the emulsion and mix
until uniform.[12]

» Preservation: Add the preservative system and continue mixing until the cream is smooth
and has cooled to room temperature.

o Final Adjustments: Check the pH of the final formulation and adjust if necessary.
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Figure 1: O/W Cream Formulation Workflow with Butyl Hexanoate.

Stability Testing Protocol
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This protocol outlines the steps for assessing the physical and chemical stability of a cosmetic
formulation containing butyl hexanoate.

Materials:

Finished cosmetic product containing butyl hexanoate in its final packaging.
o Control sample (formulation without butyl hexanoate).

o Temperature-controlled ovens (40°C, 50°C).

o Refrigerator (4°C).

e Freezer (-10°C).

o Light exposure chamber (UV and visible light).

o Centrifuge.

e pH meter, viscometer.

o Gas Chromatography-Mass Spectrometry (GC-MS) for quantification of butyl hexanoate
(optional but recommended for chemical stability).

Procedure:

« Initial Assessment: Record the initial appearance, color, odor, pH, and viscosity of the test
and control samples.

o Accelerated Stability:
o Place samples at 40°C and 50°C for 1, 2, and 3 months.[13][14]

o At each time point, evaluate the samples for changes in physical parameters compared to
the initial assessment and the control stored at room temperature.

» Freeze-Thaw Cycling:
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o Subject samples to three cycles of freezing at -10°C for 24 hours, followed by thawing at
room temperature for 24 hours.[13]

o After the third cycle, evaluate for any signs of instability such as phase separation or
crystallization.

Light Exposure:

o Expose samples in transparent packaging to controlled UV and visible light for a specified
duration to assess for any changes in color or odor.[13]

Centrifugation:

o To predict creaming or sedimentation, centrifuge a sample of the formulation at 3000 rpm
for 30 minutes.[13]

Odor Stability:

o At each time point, a trained sensory panel should evaluate the odor profile of the samples
to detect any changes in the fruity character of butyl hexanoate.

Chemical Stability (Optional):

o Use GC-MS to quantify the concentration of butyl hexanoate at each time point to
determine its degradation rate under different stress conditions.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://www.benchchem.com/product/b146156?utm_src=pdf-body
https://www.benchchem.com/product/b146156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Initial Assessment

Record Initial Properties
(Appearance, Odor, pH, Viscosity)

/ St:?ﬁ/ty Test\‘

Accelerated Stability Light Exposure Freeze-Thaw Cycling Centrifugation
(40°C, 50°C for 1, 2, 3 months) (UV/Visible Light) (-10°C to RT, 3 cycles) (3000 rpm, 30 min)
A
Evaluation at ;]{me Points
Chemical Analysis (Optional) Odor Evaluation Physical Evaluation
(GC-MS for Butyl Hexanoate conc.) (Sensory Panel) (Appearance, Color, pH, Viscosity)

Final Stability Report

Click to download full resolution via product page

Figure 2: Cosmetic Stability Testing Workflow.

Sensory Analysis Protocol

This protocol provides a framework for the sensory evaluation of a cosmetic product containing
butyl hexanoate.

Obijective: To characterize the odor profile and intensity of butyl hexanoate in a finished
cosmetic product.

Panel: A trained sensory panel of 8-12 individuals with experience in evaluating fragrance
notes in cosmetic products.[15]

Materials:

e Test product containing butyl hexanoate.
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Control product (without butyl hexanoate).

Reference standards for fruity, sweet, and other relevant aroma notes.

Odor-free evaluation booths.[15]

Standardized evaluation forms or software.

Procedure:
e Panel Training:
o Familiarize the panel with the aroma of pure butyl hexanoate at different concentrations.

o Develop a consensus on the key sensory descriptors for butyl hexanoate in the product

matrix (e.g., "pineapple,” "fruity," "sweet," "green").[1][15]
o Sample Presentation:

o Present coded samples of the test and control products in a randomized and balanced
order to each panelist.[15]

o Evaluation:
o Panelists evaluate the odor of each sample by sniffing from a standardized distance.

o Panelists rate the intensity of each agreed-upon descriptor on a labeled magnitude scale
(e.g., 0 = not perceived, 10 = very strong).[15]

e Data Analysis:
o Collect the data from all panelists.

o Perform statistical analysis (e.g., ANOVA, spider web plots) to determine the sensory
profile of the product and identify any significant differences between samples.
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Figure 3: Sensory Analysis Workflow.

Signaling Pathways

The primary function of butyl hexanoate in cosmetic formulations is as a fragrance, which acts
through the olfactory system to create a pleasant sensory experience. There are no known
direct signaling pathways within the skin that are modulated by butyl hexanoate to achieve a
cosmetic effect. Its role is not that of a bioactive ingredient that interacts with specific cellular
receptors or pathways in the skin to alter its function.
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Conclusion

Butyl hexanoate is a valuable and widely used fragrance ingredient in the cosmetic industry.
Its pleasant fruity aroma can significantly enhance the consumer appeal of a product. When
formulated within recommended usage levels, it has a good safety profile. The protocols
provided in these application notes offer a systematic approach to incorporating butyl
hexanoate into cosmetic formulations and ensuring the stability and desired sensory
characteristics of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Butyl Hexanoate in
Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146156#butyl-hexanoate-applications-in-cosmetic-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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